Cas no 627047-06-7 (2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione structure

627047-06-7 structure

Product Name:2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione

CAS No:627047-06-7

MF:C₁₉H₂₀N₄O₂S

MW:368.452702522278

CID:6347802

PubChem ID:135534990

Update Time:2024-01-06

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
- 2-propylsulfanyl-5-pyridin-3-yl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
- AKOS002774700
- 2-(propylthio)-5-(pyridin-3-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
- AKOS016102281
- SR-01000013139
- 2-(propylsulfanyl)-5-(pyridin-3-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
- 627047-06-7
- AB00674565-01
- F1543-0128
- SR-01000013139-1
- Inchi： 1S/C19H20N4O2S/c1-2-9-26-19-22-17-16(18(25)23-19)14(11-5-4-8-20-10-11)15-12(21-17)6-3-7-13(15)24/h4-5,8,10,14H,2-3,6-7,9H2,1H3,(H2,21,22,23,25)
- InChI Key： ZJYLZTGTADHXNG-UHFFFAOYSA-N
- SMILES： S(CCC)C1NC(C2=C(N=1)NC1CCCC(C=1C2C1C=NC=CC=1)=O)=O

Computed Properties

Exact Mass: 368.13069707g/mol
Monoisotopic Mass: 368.13069707g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 725
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 109Å²

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1543-0128-2μmol	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1543-0128-5μmol	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1543-0128-10μmol	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1543-0128-1mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1543-0128-2mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1543-0128-3mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1543-0128-4mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1543-0128-5mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1543-0128-10mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F1543-0128-15mg	2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido[4,5-b]quinoline-4,6-dione	627047-06-7	90%+	15mg	$89.0	2023-05-17

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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